Cas no 71515-89-4 (N-(3,4-Dicyanophenyl)-2-hydroxy-2-methylpropanamide)

• Product Name: N-(3,4-Dicyanophenyl)-2-hydroxy-2-methylpropanamide
• CAS No: 71515-89-4
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 5720306
• Update Time: 2025-06-26

N-(3,4-Dicyanophenyl)-2-hydroxy-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(3,4-dicyanophenyl)-2-hydroxy-2-methyl-
• N-?(3,?4-?Dicyanophenyl)?-?2-?hydroxy-?2-?methylpropanamide
• N-(3,4-Dicyanophenyl)-2-hydroxy-2-methylpropanamide

• Inchi： 1S/C12H11N3O2/c1-12(2,17)11(16)15-10-4-3-8(6-13)9(5-10)7-14/h3-5,17H,1-2H3,(H,15,16)
• InChI Key： YOQSKVQHJRKCNL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C#N)C(C#N)=C1)(=O)C(O)(C)C

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 512.5±50.0 °C(Predicted)
• pka: 12.81±0.70(Predicted)

Additional information on N-(3,4-Dicyanophenyl)-2-hydroxy-2-methylpropanamide

N-(3,4-Dicyanophenyl)-2-hydroxy-2-methylpropanamide: A Comprehensive Overview

N-(3,4-Dicyanophenyl)-2-hydroxy-2-methylpropanamide, also known by its CAS number 71515-89-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, and recent advancements in understanding its properties and uses.

The chemical structure of N-(3,4-Dicyanophenyl)-2-hydroxy-2-methylpropanamide is characterized by a dicyanophenyl group attached to a propanamide moiety. The presence of the dicyano group on the phenyl ring introduces unique electronic properties, making this compound a valuable candidate for studies in electron transfer mechanisms and optoelectronic materials. Recent research has highlighted its potential as a building block for advanced materials, such as organic semiconductors and sensors.

One of the key areas of investigation into this compound involves its synthesis. Traditional methods have relied on multi-step reactions involving nitrile precursors and amide formation. However, recent advancements have focused on developing more efficient and environmentally friendly synthesis pathways. For instance, researchers have explored the use of catalytic systems to streamline the formation of the dicyanophenyl group, reducing both time and resource consumption.

The physical properties of CAS No 71515-89-4 are equally intriguing. Studies have shown that this compound exhibits a high degree of thermal stability, which is crucial for applications in high-temperature environments. Additionally, its optical properties have been explored for use in light-emitting diodes (LEDs) and photovoltaic devices. The ability to tune these properties through structural modifications has further enhanced its appeal in materials science.

In terms of applications, N-(3,4-Dicyanophenyl)-2-hydroxy-2-methylpropanamide has found utility in the development of organic electronics. Its role as an electron transport layer in OLEDs has been extensively studied, with recent findings suggesting improved device efficiency when this compound is incorporated. Furthermore, its compatibility with solution-processing techniques makes it a promising candidate for large-scale manufacturing of flexible electronics.

Recent research has also explored the biological applications of this compound. Preliminary studies indicate that it may possess antioxidant properties, opening avenues for its use in pharmaceuticals and nutraceuticals. However, further investigations are required to fully understand its bioavailability and efficacy in biological systems.

In conclusion, N-(3,4-Dicyanophenyl)-2-hydroxy-2-methylpropanamide (CAS No 71515-89-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an attractive subject for ongoing research. As advancements in synthesis techniques and material science continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.